Cas no 2138519-97-6 (7-bromo-2-(difluoromethyl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid)

• Product Name: 7-bromo-2-(difluoromethyl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid
• CAS No: 2138519-97-6
• MF: C₁₁H₉BrF₂O₃
• MW: 307.088169813156
• CID: 6585490
• PubChem ID: 165799753
• Update Time: 2025-06-22

7-bromo-2-(difluoromethyl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-bromo-2-(difluoromethyl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid
• 2138519-97-6
• EN300-1129185

• Inchi： 1S/C11H9BrF2O3/c12-6-2-1-5-3-7(11(15)16)9(10(13)14)17-8(5)4-6/h1-2,4,7,9-10H,3H2,(H,15,16)
• InChI Key： UVVSDDRFZRKGHN-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)OC(C(F)F)C(C(=O)O)C2

Computed Properties

• Exact Mass: 305.97031g/mol
• Monoisotopic Mass: 305.97031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 46.5Ų

Additional information on 7-bromo-2-(difluoromethyl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid

Professional Introduction to 7-bromo-2-(difluoromethyl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid (CAS No. 2138519-97-6)

7-bromo-2-(difluoromethyl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2138519-97-6, is a structurally sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This molecule belongs to the benzopyran class, a heterocyclic framework known for its broad biological activity and utility in drug development. The presence of multiple substituents, including a bromine atom at the 7-position and a difluoromethyl group at the 2-position, imparts unique electronic and steric properties that make this compound a promising candidate for further exploration.

The benzopyran scaffold, particularly in its dihydro derivative form, is widely recognized for its role in various pharmacological applications. The 3,4-dihydro-2H-1-benzopyran core is a common motif found in several bioactive natural products and synthetic drugs, exhibiting properties such as anti-inflammatory, antimicrobial, and anticancer effects. The introduction of a carboxylic acid group at the 3-position further enhances the molecule's potential for biological interactions, enabling it to participate in hydrogen bonding and other critical molecular recognition processes.

One of the most striking features of 7-bromo-2-(difluoromethyl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid is the strategic placement of the bromo and difluoromethyl substituents. The bromine atom at the 7-position serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are essential in constructing more complex molecular architectures. Meanwhile, the difluoromethyl group is a well-documented pharmacophore that can modulate metabolic stability, binding affinity, and lipophilicity—key factors in drug design. Its electron-withdrawing nature enhances the electrophilicity of adjacent reactive sites, making it particularly valuable in generating reactive intermediates for medicinal chemistry.

In recent years, there has been growing interest in exploring novel derivatives of benzopyranes for their potential therapeutic applications. Studies have demonstrated that modifications within this scaffold can lead to compounds with enhanced efficacy and selectivity. For instance, researchers have investigated analogs with varying substituents on the benzopyran ring to identify structures that exhibit improved pharmacokinetic profiles or target specific biological pathways. The compound 7-bromo-2-(difluoromethyl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid stands out due to its combination of these functional groups, which may confer unique advantages over existing scaffolds.

The carboxylic acid moiety at the 3-position of 7-bromo-2-(difluoromethyl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid provides an additional layer of reactivity. This group can be readily converted into esters, amides, or other derivatives through standard chemical transformations, allowing for fine-tuning of physicochemical properties such as solubility and bioavailability. Such modifications are crucial in optimizing drug candidates for preclinical and clinical studies. Moreover, the presence of both bromine and difluoromethyl groups suggests that this compound could serve as a versatile building block for generating libraries of analogs through iterative synthesis strategies.

From a synthetic chemistry perspective, 7-bromo-2-(difluoromethyl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid exemplifies an advanced intermediate that bridges simple starting materials with complex drug-like molecules. The synthesis likely involves multi-step sequences starting from readily available precursors such as 2-hydroxybenzaldehyde or related aromatic compounds. Key steps may include cyclization reactions to form the benzopyran core followed by selective halogenation and fluorination to introduce the bromine and difluoromethyl groups. Advances in catalytic methods have enabled more efficient and selective introductions of these substituents, reducing byproduct formation and improving overall yields.

The pharmaceutical industry has long leveraged heterocyclic compounds like benzopyrans due to their inherent biological activity. Researchers are continually seeking new derivatives to expand therapeutic pipelines against diseases ranging from cancer to neurodegenerative disorders. The structural features of 7-bromo-2-(difluoromethyl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid, particularly its dual substitution pattern and carboxyl functionality, position it as a valuable scaffold for medicinal chemists aiming to discover next-generation therapeutics.

In conclusion,7-bromo-2-(difluoromethyl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid (CAS No. 2138519-97-6) represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural attributes—comprising a brominated benzopyran core with a difluoromethyl group and a carboxylic acid—make it an attractive candidate for further exploration through both computational modeling and experimental synthesis. As drug discovery efforts continue to evolve toward more sophisticated molecular architectures,7-bromo(…) may play a pivotal role in developing novel treatments with improved efficacy and safety profiles.